Cas no 119-53-9 (Benzoin)

• Product Name: Benzoin
• CAS No: 119-53-9
• MF: C₁₄H₁₂O₂
• MW: 212.2439
• MDL: MFCD00004496
• CID: 35914
• PubChem ID: 8400

Benzoin Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1,2-diphenylethanone
• 2-HYDROXY-1,2-DIPHENYETHANONE
• 2-HYDROXY-2-PHENYLACETOPHENONE
• A-HYDROXY-A-PHENYLACETOPHENONE
• A-HYDROXYBENZYL PHENYL KETONE
• ALPHA-HYDROXY-ALPHA-PHENYLACETOPHENONE
• ALPHA-HYDROXYBENZYL PHENYL KETONE
• ALPHA-HYDROXY-PHENYLACETOPHENONE
• AURORA KA-7034
• BENZOIN
• BENZOIN GUM
• BENZOIN GUM RESIN
• BENZOIN GUM SIAM
• BENZOIN GUM, SUMATRA
• BENZOIN SUMATRA
• BENZOYLPHENYLCARBINOL
• FEMA 2132
• PHENYLBENZOYLCARBINOL
• 2-Hydroxy-1,2-diphenylethan-1-on
• Benzoin Zone Refined (number of passes:40)
• 2-Hydroxy-1,2-diphenylethan-1-one
• 1,2-diphenyl-2-hydroxyethanone
• Benzoin Zone Refined
• Chc11,Benzoin
• desyl alcohol
• Persian balsam
• Phenyl-α-hydroxybenzyl ketone
• α-Hydroxybenzyl phenyl ketone
• α-Hydroxy-α-phenylacetophenone
• 2-Hydroxy-2-phenylacetophenone Zone Refined (number of passes:40)
• Wy 42956
• wy-42956
• NCI-C50011
• Benzoin oil
• Benzoin 98%
• BENZOIN 98+%
• DL-Benzoin
• Benzoin tincture
• Ethanone, 2-hydroxy-1,2-diphenyl-
• Bitter almond oil camphor
• Phenylbenzoyl carbinol
• (+-)-Benzoin
• Benzoin resin
• Phenyl-alpha-hydroxybenzyl ketone
• Acetophenone, 2-hydroxy-2-phenyl-
• Bitter-almond-oil camphor
• Benzoin Siam
• Benzoin extract
• Benzoin

• MDL： MFCD00004496
• Inchi： 1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H
• InChI Key： ISAOCJYIOMOJEB-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 391839

Computed Properties

• Exact Mass: 212.08400
• Monoisotopic Mass: 212.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Tautomer Count: 2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 1.31
• Melting Point: 134-138 °C (lit.)
• Boiling Point: 194 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 338 ° f
  Celsius: 170 ° c
  
• Refractive Index: 1.609
• Solubility: 0.3g/l
• Water Partition Coefficient: Soluble in chlorine. Slightly soluble in water, ethanol and ether.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 2.60290
• Sensitiveness: Moisture Sensitive
• FEMA: 2745
• Merck: 1093
• Solubility: Soluble in pyridine, boiling ethanol and acetone, slightly soluble in diethyl ether. Soluble in 3335 phr cold water, slightly more soluble in hot water.

Benzoin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S24/25
• RTECS：DI1590000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Safety Term：S24/25

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• Catalysts and Inorganic Chemicals Catalysts